![molecular formula C8H8N4O2 B2818995 6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl acetate CAS No. 478258-97-8](/img/structure/B2818995.png)
6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl acetate
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Overview
Description
“6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl acetate” is a chemical compound with the CAS Number: 478258-97-8 . It has a molecular weight of 192.18 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N4O2/c1-5-3-7(14-6(2)13)8-10-9-4-12(8)11-5/h3-4,11H,1H2,2H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound is solid in physical form . Unfortunately, other specific physical and chemical properties like melting point, density, solubility, etc., are not available in the sources I found .Scientific Research Applications
Reactivity and Synthesis
- A study by Adembri et al. explored the reactivity of methyl (3,6-dichloropyridazin-4-yl)acetate towards nucleophiles, providing insights into the nucleophilic displacement reactions relevant to the synthesis of triazolo-pyridazine derivatives (G. Adembri, F. Sio, R. Nesi, & M. Scotton, 1976).
- Lieberman and Albright described an improved synthesis method for 6-aryl-1,2,4-triazolo[4,3-b]pyridazines, highlighting mild conditions and high yields, which could be relevant for the synthesis of compounds similar to 6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl acetate (D. F. Lieberman & J. D. Albright, 1988).
Structural Characterization and Theoretical Studies
- Sallam et al. conducted synthesis, crystal structure characterization, DFT calculations, Hirshfeld surface analysis, and 3D energy frameworks of triazole pyridazine derivatives, offering a comprehensive theoretical and experimental analysis of compounds structurally related to this compound (Hamdi Hamid Sallam et al., 2021).
Biological and Pharmacological Applications
- Kuwahara et al. synthesized a series of omega-sulfamoylalkyloxy[1,2,4]triazolo[1,5-b]-pyridazines and evaluated their anti-asthmatic activities, demonstrating the potential therapeutic applications of triazolo-pyridazine derivatives (M. Kuwahara et al., 1997).
- Shakir et al. investigated the antioxidant ability of new 6-amino-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl derivatives, showing significant antioxidant activities in some compounds, indicating the potential for developing antioxidant agents from triazolo-pyridazine derivatives (R. M. Shakir, K. Ali, & Dhuha Faruk. Hussain, 2017).
Safety and Hazards
properties
IUPAC Name |
(6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl) acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4O2/c1-5-3-7(14-6(2)13)8-10-9-4-12(8)11-5/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMHWQBMJKPMARM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=NN=C2C(=C1)OC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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